Cas no 5437-51-4 (6-Quinazolinecarboxamide,2-amino-N,N-diethyl-3,4,5,6,7,8-hexahydro-4-oxo-)

• Product Name: 6-Quinazolinecarboxamide,2-amino-N,N-diethyl-3,4,5,6,7,8-hexahydro-4-oxo-
• CAS No: 5437-51-4
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 370980
• PubChem ID: 135408809
• Update Time: 2025-04-19

6-Quinazolinecarboxamide,2-amino-N,N-diethyl-3,4,5,6,7,8-hexahydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxamide,2-amino-N,N-diethyl-3,4,5,6,7,8-hexahydro-4-oxo-
• 2-amino-N,N-diethyl-4-oxo-5,6,7,8-tetrahydro-1H-quinazoline-6-carboxam ide
• 2-Amino-4-oxo-3,4,5,6,7,8-hexahydro-chinazolin-6-carbonsaeure-diaethylamid
• 2-amino-4-oxo-3,4,5,6,7,8-hexahydro-quinazoline-6-carboxylic acid diethylamide
• 2-amino-n,n-diethyl-4-oxo-1,4,5,6,7,8-hexahydroquinazoline-6-carboxamide
• AC1L5EHS
• AC1Q5IDM
• AR-1D8865
• NSC16132
• NSC-16132
• NSC 16132
• DTXSID70280251
• 5437-51-4

• Inchi： 1S/C13H20N4O2/c1-3-17(4-2)12(19)8-5-6-10-9(7-8)11(18)16-13(14)15-10/h8H,3-7H2,1-2H3,(H3,14,15,16,18)
• InChI Key： LISLDNVPYIXSCJ-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C(NC(N)=NC=2CC1)=O)N(CC)CC

Computed Properties

• Exact Mass: 264.1588
• Monoisotopic Mass: 264.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 470.1°Cat760mmHg
• Flash Point: 238.1°C
• Refractive Index: 1.645
• PSA: 87.79
• LogP: 0.90660